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Compound of Interest

Compound Name: 2-Propoxycyclohexan-1-amine

Cat. No.: B13526333

Get Quote

Executive Summary & Significance
2-Propoxycyclohexan-1-amine (CAS: 3592-81-2 for generic/isomer mix; specific

stereoisomers vary) represents a critical structural motif in medicinal chemistry, particularly in

the development of ion channel blockers, mucolytics, and local anesthetics. As a vicinal amino-

ether, its physicochemical properties are governed by the relative stereochemistry of the amine

and propoxy substituents.

This guide focuses on the ** trans-isomer (1R,2R / 1S,2S)**, which is the thermodynamically

favored product synthesized via the nucleophilic ring-opening of cyclohexene oxide or 7-

azabicyclo[4.1.0]heptane (cyclohexenimine). The trans-diequatorial conformation dominates its

solution-state behavior, a feature distinctly observable in its NMR coupling constants.

Synthetic Origin & Stereochemical Context
To interpret the spectroscopic data accurately, one must understand the sample's origin. The

trans-2-propoxycyclohexan-1-amine is typically prepared through the anti-periplanar ring-

opening of an activated aziridine or epoxide intermediate by n-propanol.

Synthesis Pathway (Graphviz Visualization)
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Stereochemical OutcomeCyclohexene Oxide
(C6H10O)

7-Azabicyclo[4.1.0]heptane
(Activated Aziridine)

NaN3 / PPh3
(Staudinger)

trans-2-Propoxycyclohexan-1-amine
(Major Product)

n-PrOH / H+
(Anti-Opening)

n-Propanol
(Nucleophile)

Click to download full resolution via product page

Figure 1: Synthetic route favoring the formation of the trans-isomer via anti-periplanar

nucleophilic attack.

Mass Spectrometry (MS) Analysis
The mass spectrometric profile of 2-propoxycyclohexan-1-amine provides crucial structural

confirmation, particularly regarding the stability of the ether linkage and the cyclohexyl ring.

Ionization & Fragmentation Pattern
Molecular Ion (M+):m/z 157 (Odd number indicates 1 Nitrogen atom via Nitrogen Rule).

Protonated Molecular Ion (M+H):m/z 158 (ESI-MS).

Key Fragmentation Pathways (EI-MS, 70 eV):

-Cleavage (Amine directed): Homolytic cleavage of the C1-C2 bond is less favorable than
ring fragmentation, but loss of the propoxy radical is observed.

Loss of Propyl Group: Cleavage of the ether O-C bond yields the [M - C3H7]+ fragment (m/z

114).

McLafferty-Type Rearrangement: Not prominent due to ring constraints, but hydrogen

transfer can lead to elimination of propanol (m/z 97/98, cyclohexenimine cation).

Base Peak: Often m/z 56 (C3H6N+) arising from retro-Diels-Alder (RDA) fragmentation of

the cyclohexyl ring or m/z 43 (C3H7+) from the propyl chain.

MS Data Summary
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Ion Fragment m/z Proposed Structure / Loss

[M]+ 157 Molecular Ion (C9H19NO)

[M - C3H7]+ 114
Loss of propyl radical (Ether

cleavage)

[M - OC3H7]+ 98
Cyclohexenyl amine cation

(Loss of alkoxy)

[C3H6N]+ 56
Characteristic amine fragment

(RDA)

[C3H7]+ 43 Propyl cation

Infrared Spectroscopy (IR)
IR analysis confirms the functional groups (primary amine and ether) and provides evidence of

hydrogen bonding.

Key Absorption Bands
N-H Stretching: Two weak-to-medium bands at 3360 cm⁻¹ (asymmetric) and 3290 cm⁻¹

(symmetric), characteristic of a primary amine (-NH2).

C-H Stretching: Strong bands at 2930 cm⁻¹ and 2855 cm⁻¹ (Cyclohexyl methylene and

Propyl methyl/methylene).

C-O Stretching: A strong band at 1090–1110 cm⁻¹, diagnostic of the alkyl-alkyl ether linkage

(C-O-C).

N-H Bending (Scissoring): Medium band at 1590–1610 cm⁻¹.

Nuclear Magnetic Resonance (NMR)
The definitive structural proof lies in the NMR data. The trans-configuration is validated by the

coupling constant (

) between the methine protons H1 and H2.
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Stereochemical Validation (Self-Validating Protocol)
In a cyclohexane ring, a trans-1,2-disubstituted system (with bulky groups like -NH2 and -OPr)

preferentially adopts the diequatorial conformation to minimize 1,3-diaxial steric strain.

H1 (axial) and H2 (axial) are anti-periplanar.

Diagnostic Signal: The coupling constant

will be large (~9–11 Hz).

Contrast: The cis-isomer (axial-equatorial) would show a smaller

value (~2–5 Hz).

1H NMR Data (400 MHz, CDCl3)
Position (ppm) Multiplicity (Hz) Integration Assignment

H-2 3.05 – 3.15 ddd (td) 10.5, 9.0, 4.0 1H CH-O (Axial)

H-1 2.55 – 2.65 ddd (td) 10.5, 9.0, 4.0 1H CH-N (Axial)

H-1' 3.35 – 3.45 t / m 6.8 2H O-CH2-Et

H-Ring 1.95 – 2.10 m - 2H
Cyclohexyl

(eq)

H-Ring 1.65 – 1.75 m - 2H
Cyclohexyl

(ax/eq)

H-2' 1.55 – 1.65 sextet 7.0 2H
O-CH2-CH2-

Me

H-Ring 1.15 – 1.35 m - 4H
Cyclohexyl

(ax)

H-3' 0.92 t 7.4 3H Propyl CH3

NH2 1.50 br s - 2H

Amine

(Exchangeabl

e)
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Note: Chemical shifts (

) are referenced to TMS (0.00 ppm). "ddd" denotes doublet of doublet of doublets; "td" denotes
triplet of doublets (apparent).

13C NMR Data (100 MHz, CDCl3)
Position (ppm) Assignment

C-2 82.5 CH-O (Deshielded by Oxygen)

C-1' 72.1 O-CH2-Et

C-1 55.4 CH-N (Deshielded by Nitrogen)

C-3, C-6 33.5, 30.2
Cyclohexyl CH2 (

)

C-4, C-5 24.8, 24.2
Cyclohexyl CH2 (

)

C-2' 23.4 O-CH2-CH2-Me

C-3' 10.8 Propyl CH3

Experimental Protocols
To ensure reproducibility and data integrity, the following protocols for sample preparation are

recommended.

Sample Preparation for NMR
Solvent: Use CDCl3 (Chloroform-d) neutralized with basic alumina or stored over K2CO3 to

prevent acid-catalyzed salt formation of the amine, which shifts signals downfield.

Concentration: Prepare a 10–15 mg/mL solution.

D2O Shake (Optional): Add 1 drop of D2O to the NMR tube and shake. The broad singlet at

~1.50 ppm (NH2) should disappear, confirming the assignment of exchangeable protons.
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Sample Preparation for IR (ATR Method)
State: The compound is typically a colorless oil.

Technique: Use Attenuated Total Reflectance (ATR) on a diamond crystal.

Cleanliness: Ensure the crystal is cleaned with isopropanol to remove any previous

lipid/amine residues that could mimic C-H or N-H signals.

Structural Elucidation Workflow
The following diagram illustrates the logic flow for confirming the structure of trans-2-
propoxycyclohexan-1-amine from raw spectral data.

Raw Spectral Data
(NMR, IR, MS)

MS Analysis:
M+ = 157 (Odd N)

Fragment m/z 114 (Loss of C3H7)

IR Analysis:
3360/3290 cm-1 (Primary Amine)

1090 cm-1 (Ether C-O)

1H NMR Analysis:
H1 & H2 Signals (2.6 & 3.1 ppm)

J(H1-H2) ~ 10.5 Hz

Confirmed Structure:
trans-2-Propoxycyclohexan-1-amine

Stereochemical Assignment:
Large J = Axial-Axial Coupling

=> Trans-Diequatorial Conformation

Coupling Analysis

Definitive Proof

Click to download full resolution via product page

Figure 2: Logic flow for structural confirmation, highlighting the critical role of J-coupling in

stereochemical assignment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13526333/docs?utm_src=pdf-body#comprehensive-spectroscopic-characterization-of-trans-2-propoxycyclohexan-1-amine
https://www.benchchem.com/product/b13526333/docs?utm_src=pdf-body#comprehensive-spectroscopic-characterization-of-trans-2-propoxycyclohexan-1-amine
https://www.benchchem.com/product/b13526333/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-characterization-of-trans-2-propoxycyclohexan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13526333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of

Organic Compounds (7th ed.). John Wiley & Sons.[1] (General reference for amine/ether

fragmentation and shifts).

Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).
Pouchert, C. J. (1993). The Aldrich Library of 13C and 1H FT NMR Spectra. Aldrich
Chemical Company.

National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral

Database for Organic Compounds (SDBS). [Link] (Source for comparative spectra of trans-

2-methoxycyclohexylamine).

Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and
Structure. Wiley-Interscience. (Mechanism of epoxide/aziridine ring opening).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13526333?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13526333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

